Cas no 1261726-33-3 (2-Fluoro-3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl)

• Product Name: 2-Fluoro-3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl
• CAS No: 1261726-33-3
• MF: C₁₄H₇F₇O
• MW: 324.193608522415
• CID: 4990648
• Update Time: 2025-06-14

2-Fluoro-3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H7F7O/c15-12-10(5-2-6-11(12)13(16,17)18)8-3-1-4-9(7-8)22-14(19,20)21/h1-7H
• InChI Key： VSARADFGODAOOF-UHFFFAOYSA-N
• SMILES： FC1C(C(F)(F)F)=CC=CC=1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 5.7
• Topological Polar Surface Area: 9.2

Additional information on 2-Fluoro-3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl

Comprehensive Introduction to 2-Fluoro-3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS No. 1261726-33-3)

The compound 2-Fluoro-3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS No. 1261726-33-3) is a highly specialized fluorinated biphenyl derivative that has garnered significant attention in the fields of pharmaceutical intermediates, agrochemical research, and advanced material science. Its unique molecular structure, featuring fluoro and trifluoromethoxy substituents, makes it a valuable building block for synthesizing complex molecules with enhanced stability and bioactivity. Researchers and industry professionals frequently search for this compound due to its potential applications in drug discovery and crop protection.

One of the key reasons for the growing interest in 2-Fluoro-3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl is its role in medicinal chemistry. The incorporation of fluorine atoms into organic molecules often improves their metabolic stability, lipophilicity, and binding affinity to biological targets. This compound, with its trifluoromethyl group and trifluoromethoxy moiety, is particularly useful in designing next-generation therapeutics for diseases such as cancer, inflammation, and central nervous system disorders. Recent studies highlight its utility in kinase inhibitor development, a hot topic in precision medicine.

In the agrochemical sector, 2-Fluoro-3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl is explored for its potential as a pesticide intermediate. The fluoro-substituted aromatic ring enhances the compound's resistance to degradation, making it a candidate for sustainable crop protection solutions. With the global push toward environmentally friendly agriculture, this compound aligns with the demand for low-toxicity and high-efficiency agrochemicals. Searches for fluorinated agrochemicals and green chemistry alternatives often lead to discussions about this molecule.

From a material science perspective, CAS No. 1261726-33-3 is investigated for its potential in organic electronics and liquid crystal displays (LCDs). The electron-withdrawing properties of its substituents make it a promising candidate for charge transport materials in OLEDs and photovoltaic devices. As the world shifts toward renewable energy and energy-efficient technologies, this compound's relevance in advanced materials continues to rise.

The synthesis of 2-Fluoro-3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl typically involves cross-coupling reactions, such as Suzuki-Miyaura or Ullmann coupling, which are widely studied in organic synthesis. Researchers often search for optimized synthetic routes and catalytic systems to improve yield and scalability. The compound's structural complexity also makes it a subject of interest in computational chemistry and molecular modeling, where density functional theory (DFT) calculations are employed to predict its properties.

In conclusion, 2-Fluoro-3'-(trifluoromethoxy)-3-(trifluoromethyl)biphenyl (CAS No. 1261726-33-3) is a versatile compound with broad applications across pharmaceuticals, agrochemicals, and materials science. Its fluorine-rich structure and unique electronic properties make it a focal point for innovation in these fields. As research progresses, this compound is likely to play an even greater role in addressing global challenges such as disease treatment, food security, and sustainable technology.